Cas no 15398-96-6 (Benzenesulfonothioic acid, S-(trifluoromethyl) ester)

• Product Name: Benzenesulfonothioic acid, S-(trifluoromethyl) ester
• CAS No: 15398-96-6
• MF: C₇H₅F₃O₂S₂
• MW: 242.24
• CID: 4758000
• PubChem ID: 70521554
• Update Time: 2026-02-26

Benzenesulfonothioic acid, S-(trifluoromethyl) ester Chemical and Physical Properties

Names and Identifiers

• S-(trifluoromethyl) benzenesulfonothioate
• [(trifluoromethyl)sulfanylsulfonyl]benzene
• Benzenethiosulfonic acid S-(trifluoromethyl) ester
• F88839
• SCHEMBL11130216
• MFCD34646531
• 15398-96-6
• VJKJRLIFMWSBNO-UHFFFAOYSA-N
• trifluoromethylsulfanylsulfonylbenzene
• Benzenesulfonothioic acid, S-(trifluoromethyl) ester

• Inchi： InChI=1S/C7H5F3O2S2/c8-7(9,10)13-14(11,12)6-4-2-1-3-5-6/h1-5H
• InChI Key： VJKJRLIFMWSBNO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)SC(F)(F)F

Computed Properties

• Exact Mass: 241.96830623g/mol
• Monoisotopic Mass: 241.96830623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų